2-Methoxy-9H-fluoren-9-OL

• CAS No.: 92254-10-9
• Molecular Formula: C14H12O2
• Molecular Weight: 212.24 g/mol
• IUPAC Name: 2-methoxy-9H-fluoren-9-ol
• InChI: InChI=1S/C14H12O2/c1-16-9-6-7-11-10-4-2-3-5-12(10)14(15)13(11)8-9/h2-8,14-15H,1H3
• InChI Key: IJLRCJSWVQQRDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C3=CC=CC=C3C2O

Description

2-Methoxy-9H-fluoren-9-OL is a useful research compound. Its molecular formula is C14H12O2 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2-methoxy-9-fluorenon (6 g, 28.5 mmol) in 30 mL of THF was charged with 1M THF solution of BH3 -THF complex (60 mL, 60 mmol) at 0° C. The reaction mixture was stirred for 6 hr at room temperature, then quenched with water (100 mL). The resulting precipitate was filtered off, washed with water and dried to afford 5.6 g (93.3%) of pure 2-methoxy-9-fluorenol.